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Compound of Interest

Compound Name: 4-Methylpyrimidine

Cat. No.: B018481 Get Quote

CAS Number: 3438-46-8 Molecular Formula: C₅H₆N₂

This technical guide provides an in-depth overview of 4-Methylpyrimidine, a heterocyclic

organic compound of significant interest to researchers, scientists, and professionals in drug

development. This document outlines its chemical and physical properties, synthesis, and

applications, with a focus on its role in pharmaceutical and agrochemical research.

Core Chemical Information
4-Methylpyrimidine is a substituted pyrimidine with a methyl group at the fourth position of the

pyrimidine ring. Its fundamental properties are summarized below.

Property Value Reference(s)

CAS Number 3438-46-8 [1][2]

Molecular Formula C₅H₆N₂ [1][2]

Molecular Weight 94.11 g/mol [3]

Appearance Light Yellow Oil [4]

Boiling Point 141-142 °C [1]

Density 1.031 g/mL at 25 °C [1]

Refractive Index n20/D 1.496 [1]
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Synthesis of 4-Methylpyrimidine
A general and common method for synthesizing the pyrimidine ring involves the reaction of a β-

dicarbonyl compound with an N-C-N synthon, such as an amidine or formamide.[5] A specific

protocol for the synthesis of 4-Methylpyrimidine is detailed below.

Experimental Protocol: Synthesis from 4,4-Dimethoxy-2-
butanone and Formamide[5]
This industrial-scale synthesis involves the reaction of 4,4-dimethoxy-2-butanone with

formamide at elevated temperatures.

Materials:

Formamide

4,4-dimethoxy-2-butanone (95% purity)

Procedure:

To a dry, double-shelled glass reactor, add 272 g (6.0 mol) of formamide.

Heat the reactor to 190 °C (bottom temperature) with continuous stirring.

Over a period of 3 hours, slowly add 209 g (1.5 mol) of 95% pure 4,4-dimethoxy-2-butanone

using a peristaltic pump.

Simultaneously, collect the reaction fraction (approximately 342 g), which is primarily

composed of methanol, water, 4-methylpyrimidine, and ammonium formate, through a

jacketed lift tube and a descending temperature-controlled cooler.

Maintain the bath temperature at 215-220 °C, the bottom temperature at 188-196 °C, and

allow the head temperature to rise to about 158 °C during the reaction.

After the addition of 4,4-dimethoxy-2-butanone is complete, the head temperature will drop

to around 158 °C. Continue the reaction for an additional 30 minutes.
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Care must be taken to prevent excessive cooling to avoid precipitation of the ammonium

formate by-product.

The following diagram illustrates the general workflow for this synthesis.
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Synthesis Workflow of 4-Methylpyrimidine

Applications in Research and Development
4-Methylpyrimidine serves as a versatile building block in the synthesis of a variety of

biologically active molecules.[6] Its applications span across pharmaceuticals, agrochemicals,

and the flavor and fragrance industry.
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Pharmaceutical Applications
The pyrimidine scaffold is a core component of nucleic acids and is found in numerous

biologically active molecules, making its derivatives, including 4-Methylpyrimidine, valuable in

medicinal chemistry.[7]

Anticancer and Anti-inflammatory Agents: 4-Methylpyrimidine has been utilized in the

development of novel therapeutic agents for cancer and inflammation due to its ability to

modulate biological pathways.[6] One identified mechanism of action is the inhibition of

topoisomerase II, an enzyme crucial for DNA replication and repair.[8]

Antiviral and Anti-HIV Agents: Pyrimidine derivatives are actively pursued for their

therapeutic potential against viral infections.[7]

Coordination Complexes: 4-Methylpyrimidine has been used in the synthesis of crystalline

trans-[RuCl(3)(NO)L(2)] complexes and to bridge dinuclear oxovanadium(IV) complexes,

which are of interest for their potential catalytic and medicinal properties.

The following diagram illustrates the role of 4-Methylpyrimidine as a precursor in the

development of potential therapeutic agents.
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Drug Development Pathway Involving 4-Methylpyrimidine

Agrochemical Applications
In the agrochemical industry, 4-Methylpyrimidine is used in the formulation of herbicides and

fungicides, contributing to enhanced crop protection.[6]

Safety and Handling
4-Methylpyrimidine is a flammable liquid and vapor. Appropriate personal protective

equipment, including eye shields and gloves, should be used when handling this compound.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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